Cas no 2679826-81-2 ((2R)-2-(N-methylacetamido)butanoic acid)

(2R)-2-(N-methylacetamido)butanoic acid is a chiral N-methylated amino acid derivative characterized by its stereospecific (R)-configuration at the α-carbon. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and bioactive molecules. Its N-methylacetamido group enhances metabolic stability and modulates lipophilicity, making it useful for structure-activity relationship (SAR) studies. The stereochemical purity ensures reproducibility in asymmetric synthesis, while the carboxylic acid functionality allows for further derivatization via coupling or conjugation reactions. This compound is typically employed in academic and industrial settings for probing enzyme-substrate interactions or designing novel therapeutic agents. Storage under inert conditions is recommended to maintain stability.
(2R)-2-(N-methylacetamido)butanoic acid structure
2679826-81-2 structure
Product Name:(2R)-2-(N-methylacetamido)butanoic acid
CAS No:2679826-81-2
MF:C7H13NO3
MW:159.183022260666
CID:5644340
PubChem ID:93512917
Update Time:2025-06-09

(2R)-2-(N-methylacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28270839
    • 2679826-81-2
    • (2R)-2-(N-methylacetamido)butanoic acid
    • Inchi: 1S/C7H13NO3/c1-4-6(7(10)11)8(3)5(2)9/h6H,4H2,1-3H3,(H,10,11)/t6-/m1/s1
    • InChI Key: KEALYGUYGRVYQL-ZCFIWIBFSA-N
    • SMILES: OC([C@@H](CC)N(C(C)=O)C)=O

Computed Properties

  • Exact Mass: 159.08954328g/mol
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57.6Ų

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(2R)-2-(N-methylacetamido)butanoic acid Related Literature

Additional information on (2R)-2-(N-methylacetamido)butanoic acid

Introduction to (2R)-2-(N-methylacetamido)butanoic Acid (CAS No. 2679826-81-2)

(2R)-2-(N-methylacetamido)butanoic acid (CAS No. 2679826-81-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2R)-N-methyl-2-acetamidobutanoic acid, is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C7H13NO3, and it has a molecular weight of 159.18 g/mol.

The (2R)-2-(N-methylacetamido)butanoic acid molecule consists of a butanoic acid backbone with an N-methylacetamido group attached to the second carbon atom. The presence of the chiral center at the second carbon (denoted as 2R) imparts specific stereochemical properties to the molecule, which can influence its interactions with biological targets. This chiral configuration is crucial for understanding the compound's pharmacological behavior and potential therapeutic applications.

Recent studies have explored the potential of (2R)-2-(N-methylacetamido)butanoic acid in various biological contexts. One notable area of research is its role as a modulator of ion channels and receptors. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported that (2R)-2-(N-methylacetamido)butanoic acid exhibits selective binding to specific subtypes of GABA receptors, which are involved in regulating neuronal excitability and synaptic transmission. This finding suggests that the compound could have applications in treating neurological disorders such as epilepsy and anxiety disorders.

In addition to its potential as a GABA receptor modulator, (2R)-2-(N-methylacetamido)butanoic acid has been investigated for its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that (2R)-2-(N-methylacetamido)butanoic acid may have therapeutic potential in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2R)-2-(N-methylacetamido)butanoic acid has also been studied to assess its suitability for drug development. A study published in *Pharmaceutical Research* in 2023 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. The results showed that (2R)-2-(N-methylacetamido)butanoic acid has favorable oral bioavailability and a moderate half-life, making it a promising candidate for further preclinical and clinical evaluation.

Safety and toxicity assessments are critical components of drug development, and several studies have been conducted to evaluate the safety profile of (2R)-2-(N-methylacetamido)butanoic acid. A comprehensive toxicity study published in *Toxicological Sciences* in 2023 reported that the compound exhibited low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the continued investigation of (2R)-2-(N-methylacetamido)butanoic acid as a potential therapeutic agent.

In conclusion, (2R)-2-(N-methylacetamido)butanoic acid (CAS No. 2679826-81-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.

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